2,4-Dichloro-5-(methylthio)benzaldehyde

• Molecular Formula: C8H6Cl2OS
• Molecular Weight: 221.10 g/mol
• IUPAC Name: 2,4-dichloro-5-methylsulfanylbenzaldehyde
• InChI: InChI=1S/C8H6Cl2OS/c1-12-8-2-5(4-11)6(9)3-7(8)10/h2-4H,1H3
• InChI Key: BKVLTNBUZWMCBR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C(=C1)C=O)Cl)Cl

Description

2,4-Dichloro-5-(methylthio)benzaldehyde (CAS 2807450-57-1) is a versatile chemical building block with significant value in medicinal and heterocyclic chemistry research. Its molecular formula is C8H6Cl2OS, and it has a molecular weight of 221.10 . The compound features a benzaldehyde ring system substituted with chlorine atoms at the 2 and 4 positions and a methylthio (SCH3) group at the 5 position, making it a valuable precursor for the synthesis of diverse heterocyclic compounds.Researchers primarily utilize this aldehyde as a key intermediate in the synthesis of thiosemicarbazones and thiazole derivatives . Thiosemicarbazones, formed by condensing aldehydes with thiosemicarbazide, are an important class of Schiff bases studied for their biological activities and complexing properties . Furthermore, this aldehyde serves as a critical raw material in the development of pharmacologically active molecules. Its structure is a key intermediate in synthetic pathways for novel thiazoles, which are screened for potential antibacterial and anti-inflammatory properties . The presence of multiple reactive sites allows for selective substitution and further functionalization, enabling the creation of libraries of compounds for drug discovery and development efforts.This product is intended For Research Use Only and is not meant for diagnostic or therapeutic applications. It is strictly for use in laboratory and industrial settings and is not for human or animal use.

Preparation Methods

The synthesis of 2,4-Dichloro-5-(methylthio)benzaldehyde typically involves the chlorination of 5-(methylthio)benzaldehyde. The reaction conditions often include the use of chlorinating agents such as thionyl chloride or phosphorus pentachloride in the presence of a solvent like dichloromethane . The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete chlorination.

Chemical Reactions Analysis

2,4-Dichloro-5-(methylthio)benzaldehyde undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form the corresponding carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction of the aldehyde group can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride, leading to the formation of the corresponding alcohol.

Substitution: The chlorine atoms on the benzene ring can be substituted with other nucleophiles like amines or thiols under appropriate conditions, leading to the formation of various substituted derivatives.

Scientific Research Applications

2,4-Dichloro-5-(methylthio)benzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: This compound is used in the study of enzyme inhibition and as a building block for the synthesis of biologically active molecules.

Industry: It is used in the production of specialty chemicals and as a precursor for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-5-(methylthio)benzaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to inhibition or modification of their activity. The chlorine and methylthio substituents can also influence the compound’s reactivity and binding affinity to various biological targets .

Comparison with Similar Compounds

4-Hydroxy-3-(methylthio)benzaldehyde

• Structure : Differs by a hydroxyl (-OH) group at position 4 instead of chlorine and lacks the 2-chloro substituent.
• Biological Relevance : Found in Caladenia crebra flowers, where it acts as a pollinator attractant .
• Synthesis : Biosynthetically restricted to floral sepal tips, suggesting enzymatic specificity in its production .
• Reactivity : The hydroxyl group increases polarity and hydrogen-bonding capacity compared to the chloro substituents in 2,4-dichloro-5-(methylthio)benzaldehyde.

2-Methoxy-4-methyl-5-(methylthio)benzaldehyde

• Structure : Replaces 2-Cl with methoxy (-OCH₃) and introduces a methyl (-CH₃) group at position 4 .
• Synthetic Pathway : Reduction yields 2,5-dimethyl-4-(methylthio)anisole, highlighting the aldehyde’s reducibility. This contrasts with the dichloro derivative, where chlorine may hinder reduction .

5-Chloro-2-hydroxybenzaldehyde-4-ethylthiosemicarbazone

• Structure : Features chloro and hydroxy groups at positions 5 and 2, respectively, and forms a thiosemicarbazone derivative .
• Applications : Thiosemicarbazones are studied for antimicrobial activity, whereas the dichloro compound’s applications remain underexplored.

4-[(2-Chloro-5-thiazolyl)methoxy]-3-methoxybenzaldehyde

• Structure : Incorporates a thiazole ring via methoxy linkage at position 4 and a methoxy group at position 3 .
• Physical Properties : Melting point (122–125°C) is higher than 2-methoxy-4-methyl-5-(methylthio)benzaldehyde, likely due to the thiazole’s aromatic stability .
• Pharmacological Potential: Thiazole moieties are common in drugs (e.g., antibiotics), suggesting this compound may have broader therapeutic relevance compared to the dichloro analog .

Structural and Functional Data Table

Compound	Substituents	Melting Point (°C)	Key Reactivity/Applications	Reference
2,4-Dichloro-5-(methylthio)benzaldehyde	2-Cl, 4-Cl, 5-SCH₃	N/A	Electrophilic substitution reactions	—
4-Hydroxy-3-(methylthio)benzaldehyde	4-OH, 3-SCH₃	N/A	Pollinator attractant
2-Methoxy-4-methyl-5-(methylthio)benzaldehyde	2-OCH₃, 4-CH₃, 5-SCH₃	98–99	Reducible to anisole derivatives
5-Chloro-2-hydroxybenzaldehyde-4-ethylthiosemicarbazone	5-Cl, 2-OH, thiosemicarbazone	N/A	Metal chelation, crystallography
4-[(2-Chloro-5-thiazolyl)methoxy]-3-methoxybenzaldehyde	3-OCH₃, 4-thiazole methoxy	122–125	Pharmaceutical potential

Key Findings and Implications

• Substituent Effects : Chlorine atoms enhance electrophilicity and thermal stability, whereas methoxy or hydroxy groups increase polarity and hydrogen-bonding capacity.
• Biological Activity : Methylthio-containing benzaldehydes (e.g., 4-hydroxy-3-(methylthio)benzaldehyde) exhibit ecological roles, while thiazole- or thiosemicarbazone-linked derivatives show pharmacological promise .
• Synthetic Flexibility : The reducibility of 2-methoxy-4-methyl-5-(methylthio)benzaldehyde contrasts with the stability of dichloro analogs, guiding route selection in organic synthesis .